2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide

• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-(2-methoxy-5-methyl-N-(4-methylphenyl)sulfonylanilino)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C23H25N3O4S/c1-17-4-7-20(8-5-17)31(28,29)26(21-14-18(2)6-9-22(21)30-3)16-23(27)25-15-19-10-12-24-13-11-19/h4-14H,15-16H2,1-3H3,(H,25,27)
• InChI Key: WXIMCVYJDICSJO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CC=NC=C2)C3=C(C=CC(=C3)C)OC

Description

2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide, also known as MMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MMS is a small molecule inhibitor that targets protein kinases, which play a crucial role in various physiological processes.

Mechanism of Action

2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide acts as a small molecule inhibitor that targets specific protein kinases, such as Akt and ERK. These kinases play a crucial role in various physiological processes, including cell division, survival, and metabolism. By inhibiting these kinases, 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide can disrupt the signaling pathways that are involved in the regulation of these processes, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the formation of blood vessels that are necessary for tumor growth and metastasis. 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide has also been shown to inhibit the aggregation of specific proteins that are involved in the pathogenesis of neurodegenerative diseases, leading to the prevention of neuronal damage and death.

Advantages and Limitations for Lab Experiments

2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high specificity for specific protein kinases, making it a valuable tool for studying the role of these kinases in various physiological processes. However, 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide also has some limitations. It can be toxic to cells at high concentrations, and its effects on non-target proteins and pathways are not well understood.

Future Directions

There are several future directions for the study of 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide. One direction is the development of more potent and specific inhibitors that can target specific protein kinases with greater efficacy and selectivity. Another direction is the investigation of the effects of 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide on non-cancer cells and tissues, as well as its potential applications in other diseases, such as cardiovascular disease and diabetes. Additionally, the development of new methods for the delivery of 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide to specific tissues and cells could enhance its therapeutic potential.

Synthesis Methods

The synthesis of 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide involves a series of chemical reactions that require specific reagents and conditions. The first step involves the reaction of 2-aminobenzophenone with 4-methylbenzenesulfonyl chloride to form 2-(4-methylphenylsulfonyl)benzophenone. The second step involves the reaction of the product with 2-methoxy-5-methylamine to form 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}. The final step involves the reaction of the product with N-(4-pyridinylmethyl)acetamide to form 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide.

Scientific Research Applications

2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth and proliferation of cancer cells by targeting specific protein kinases that are involved in the regulation of cell division and survival. 2-{2-methoxy-5-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(4-pyridinylmethyl)acetamide has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. It has been shown to inhibit the aggregation of specific proteins that are involved in the pathogenesis of these diseases.